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Cat. No.: B11726265

Get Quote

The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is

contingent upon a thorough understanding of its fundamental physicochemical properties.
These characteristics—solubility, lipophilicity, ionization state, and stability—are not mere data
points; they are the primary determinants of a molecule's Absorption, Distribution, Metabolism,
and Excretion (ADME) profile, and ultimately, its therapeutic efficacy and safety.

N-(Pyrazol-1-yImethyl)morpholine combines two key heterocyclic scaffolds. Pyrazole
derivatives are foundational to numerous drugs, recognized for their diverse biological
activities.[1] Morpholine is a privileged structure in drug design, often incorporated to enhance
aqueous solubility, metabolic stability, and overall pharmacological properties.[2] The
combination of these rings presents a scaffold with significant therapeutic potential, yet its
behavior is dictated by the precise physicochemical landscape that this guide will equip
researchers to map.

This document provides the essential experimental workflows to generate a complete
physicochemical datasheet for N-(Pyrazol-1-ylmethyl)morpholine, establishing a foundation for
all subsequent stages of drug development.
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Molecular Identity and Core Properties

Before embarking on experimental characterization, it is crucial to establish the foundational
identity of the molecule. This data serves as the reference point for all subsequent

measurements.

Property Data Source
4-(1H-pyrazol-1-

IUPAC Name (LH-py ,
ylmethyl)morpholine

Molecular Formula C8H13N30

Molecular Weight 167.21 g/mol [3]
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Melting Point Determination: A Primary Indicator of
Purity and Stability

Expertise & Causality: The melting point is one of the most fundamental and informative
physical properties of a solid crystalline compound.[4] It provides a rapid assessment of purity;
pure compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities lead
to a depressed and broadened melting range.[5] This parameter is also critical for downstream
formulation and stability assessments, as it relates to lattice energy and physical stability. The
capillary method is the standard pharmacopeial technique, valued for its simplicity and
accuracy.[4]

Experimental Protocol: Capillary Melting Point
Determination
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This protocol details the use of a modern digital melting point apparatus, which offers precise
temperature control and automated detection.[6]

e Sample Preparation:

o Ensure the N-(Pyrazol-1-ylmethyl)morpholine sample is completely dry and homogenous.
If necessary, gently grind the solid into a fine powder using a mortar and pestle.[7]

o Press the open end of a capillary tube into the powdered sample several times to collect a
small amount of material.[4]

o Tap the closed end of the capillary tube firmly on a hard surface, or drop it down a long
glass tube, to pack the sample into the bottom. The packed sample height should be 2-4
mm.[7]

 Instrument Setup and Measurement:
o Insert the packed capillary tube into the heating block of the melting point apparatus.[8]

o Rapid Preliminary Scan: If the approximate melting point is unknown, set a rapid heating
rate (e.g., 10-20°C/min) to determine a rough melting range. A fresh sample must be used
for the precise determination.[4]

o Precise Measurement: For an accurate measurement, set the starting temperature to at
least 20°C below the approximate melting point found in the preliminary scan.[8]

o Set the heating ramp rate to 1°C/min to ensure thermal equilibrium between the sample,
heating block, and thermometer.[8]

» Data Recording:
o Record the temperature at which the first droplet of liquid becomes visible (T1).
o Record the temperature at which the last solid crystal melts completely (T2).

o The melting point is reported as the range T1 - T2.

Workflow for Melting Point Determination
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Preparation & Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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